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Compound of Interest

2,6-Dichloro-3-
Compound Name:
hydroxyisonicotinaldehyde

Cat. No. BO71547

Introduction: A Versatile Heterocyclic Scaffold

2,6-Dichloro-3-hydroxyisonicotinaldehyde is a multifunctional pyridine derivative poised for
strategic elaboration in synthetic chemistry.[1] Its utility stems not from a single, predefined
reaction pathway, but from the orthogonal reactivity of its distinct functional groups: a
nucleophilically-receptive aldehyde, a phenolic hydroxyl group, and two chloro-substituents at
positions amenable to transition metal-catalyzed cross-coupling. This combination makes it a
valuable building block for generating libraries of complex molecules, particularly in the fields of
medicinal chemistry and materials science.

The electron-deficient nature of the pyridine ring, further accentuated by the two chlorine
atoms, governs the reactivity of each site. The C2 and C6 positions are prime targets for
palladium-catalyzed reactions, while the aldehyde at C4 offers a gateway for C-N and C-O
bond formation through reductive and oxidative processes. This guide provides detailed
protocols and the underlying scientific rationale for key catalytic transformations of this versatile
scaffold.
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Simplified Suzuki-Miyaura Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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